Trixylenyl phosphate
Cat. No. B3425093
CAS RN:
3862-12-2
M. Wt: 410.4 g/mol
InChI Key: KOWVWXQNQNCRRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Trixylyl phosphate (TXP) is an aromatic phosphate ester . It was historically used as a flame retardant for acetate plastics (cellulose nitrate and cellulose acetate) and PVC . It also saw significant use as a fire-resistant hydraulic fluid .
Synthesis Analysis
Trixylyl phosphate is prepared industrially by the reaction of phosphoryl chloride with mixed xylenols . This process produces a range of products .Molecular Structure Analysis
The molecular structure of Trixylyl phosphate is based on its chemical formula C24H27O4P . It has a molar mass of 410.450 g·mol −1 .Chemical Reactions Analysis
The reaction of different xylenols and ethylphenols results in alkylated triphenyl phosphates with a high amount of possible isomers . Therefore, the exact composition is unknown .Physical And Chemical Properties Analysis
Trixylyl phosphate is a viscous liquid with a density of 1.142 . It has a melting point of -20 °C and a boiling point of 394 °C . It is insoluble in water .Scientific Research Applications
Hydroxyl Radical Scavenging
- A study compared the hydroxyl radical (ºOH) scavenging power of tris (hydroxymethyl) aminomethane (Tris) and phosphate buffer, revealing that Tris buffer exhibited stronger radical scavenging properties towards hydroxyl radicals than phosphate buffer, suggesting potential protective effects in biochemical applications (Khosravifarsani et al., 2016).
Delayed Neurotoxicity and Modulating Effects
- Research on hydraulic fluids containing trixylenyl phosphate (Fyrquel EHC) and a trialkyl/aryl phosphate mixture (Reofos 65) examined their effects on organophosphorus-induced delayed neurotoxicity (OPIDN) in hens. The study found that Fyrquel EHC demonstrated a neurotoxic effect at certain doses, while Reofos 65 did not result in clinical delayed neurotoxicity, highlighting the need for careful consideration of this compound and related compounds in industrial applications (Mortensen & Ladefoged, 1992).
Environmental Presence and Transport
- An investigation into organophosphorus compounds (OPs), including this compound, in airborne particles over oceans confirmed their global occurrence. The study reported that OPs were detected in the Pacific, Indian, Arctic, and Southern Ocean, indicating that these compounds undergo long-range atmospheric transport, raising concerns about their environmental impact (Möller et al., 2012).
Biocompatibility in Biomedical Applications
- A study on hydroxyapatite (HAP) and tricalcium phosphate (ß-TCP) derived from snail shells for orthopedic applications indicated that different phosphorus sources, such as triethyl phosphate/phosphite, were used to prepare nanocrystalline HAP and biphasic calcium phosphate. This research underscores the potential of using this compound and related compounds in biomedical materials due to their bioactivity and biocompatibility (Anjaneyulu et al., 2016).
Safety and Hazards
Future Directions
properties
IUPAC Name |
tris(2,4-dimethylphenyl) phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27O4P/c1-16-7-10-22(19(4)13-16)26-29(25,27-23-11-8-17(2)14-20(23)5)28-24-12-9-18(3)15-21(24)6/h7-15H,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOWVWXQNQNCRRS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OP(=O)(OC2=C(C=C(C=C2)C)C)OC3=C(C=C(C=C3)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27O4P |
Source
|
| Record name | TRIXYLENYL PHOSPHATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/17835 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80959466 |
Source
|
| Record name | Tris(2,4-dimethylphenyl) phosphate | |
| Source | EPA DSSTox | |
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Molecular Weight |
410.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Toxic by ingestion and skin absorption when pure. Produces phosphorus oxide gases during combustion. Primary hazard is threat to the environment. Immediate steps should be taken to limit spread to the environment. Easily penetrates soil to contaminate groundwater and nearby waterways. |
Source
|
| Record name | TRIXYLENYL PHOSPHATE | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Boiling Point |
469 to 509 °F at 10 mmHg (NTP, 1992) |
Source
|
| Record name | TRIXYLENYL PHOSPHATE | |
| Source | CAMEO Chemicals | |
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Flash Point |
450 °F (NTP, 1992) |
Source
|
| Record name | TRIXYLENYL PHOSPHATE | |
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Solubility |
Insoluble (NTP, 1992), log Kow= 5.63; water solubility= 0.89 ppm at 25 °C /Kronitex TXP/, Sol in benzene, hexane, and chloroform. |
Source
|
| Record name | TRIXYLENYL PHOSPHATE | |
| Source | CAMEO Chemicals | |
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| Record name | TRIS(2,4-XYLENYL)PHOSPHATE | |
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Density |
1.130 to 1.155 (USCG, 1999), 1.142 at 38 °C/4 °C, Inflammable; pour point= -60 °C; density: 1.14 kg/l /Trixylyl phosphate/ |
Source
|
| Record name | TRIXYLENYL PHOSPHATE | |
| Source | CAMEO Chemicals | |
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| Record name | TRIS(2,4-XYLENYL)PHOSPHATE | |
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Vapor Pressure |
0.00000002 [mmHg] |
Source
|
| Record name | Tris(2,4-xylenyl)phosphate | |
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Impurities |
Tri-o-cresyl phosphate and other o-cresyl-components /TXP formulations/ |
Source
|
| Record name | TRIS(2,4-XYLENYL)PHOSPHATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/3908 | |
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Color/Form |
Glassy | |
CAS RN |
25155-23-1, 3862-12-2 |
Source
|
| Record name | TRIXYLENYL PHOSPHATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/17835 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Phenol, 2,4-dimethyl-, 1,1′,1′′-phosphate | |
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| Record name | Tris(2,4-xylenyl)phosphate | |
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| Record name | Trixylyl phosphate | |
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| Record name | Phenol, 2,4-dimethyl-, 1,1',1''-phosphate | |
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| Record name | Tris(2,4-dimethylphenyl) phosphate | |
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| Record name | 2,4-Dimethylphenol phosphate (3:1) | |
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| Record name | TRIS(2,4-XYLENYL)PHOSPHATE | |
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| Record name | TRIS(2,4-XYLENYL)PHOSPHATE | |
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Melting Point |
-4 °F (USCG, 1999) |
Source
|
| Record name | TRIXYLENYL PHOSPHATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/17835 | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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